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Compound of Interest

Compound Name: Pentyl benzoate

Cat. No.: B1580521

An In-Depth Guide to Pentyl Benzoate

This technical guide provides an overview of the chemical properties of pentyl benzoate, a
compound relevant to researchers and professionals in drug development and chemical
synthesis.

Core Chemical Information

Pentyl benzoate is an ester formed from benzoic acid and pentanol.[1] It is also known by
synonyms such as n-amyl benzoate and benzoic acid pentyl ester.[1][2] This compound is
recognized for its characteristic pleasant, fruity odor and typically appears as a colorless to pale
yellow liquid.[1]

Structural and Molecular Data

The structural and molecular properties of pentyl benzoate are fundamental for its application
in scientific research. These details are summarized below.
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Property Value

Molecular Formula C12H1602

Molecular Weight 192.25 g/mol

CAS Number 2049-96-9

SMILES CCCCCOC(=0)C1=CC=CC=C1

InChl Key QKNZNUNCDJZTCH-UHFFFAOYSA-N

Data sourced from multiple chemical databases confirming the molecular formula and weight.

[3IT41[5][6]

Chemical Structure Diagram

The two-dimensional structure of pentyl benzoate illustrates the arrangement of its constituent
atoms, showing a benzene ring attached to an ester group, which is in turn bonded to a five-
carbon pentyl chain.

Caption: 2D structure of the pentyl benzoate molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580521#pentyl-benzoate-structural-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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